1-(4-Chloro-phenyl)-2-pyrazol-1-yl-ethylamine

• Molecular Formula: C11H12ClN3
• Molecular Weight: 221.68 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-pyrazol-1-ylethanamine
• InChI: InChI=1S/C11H12ClN3/c12-10-4-2-9(3-5-10)11(13)8-15-7-1-6-14-15/h1-7,11H,8,13H2
• InChI Key: DKQJQOWGMPWYNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)CC(C2=CC=C(C=C2)Cl)N

Description

1-(4-Chloro-phenyl)-2-pyrazol-1-yl-ethylamine is a useful research compound. Its molecular formula is C11H12ClN3 and its molecular weight is 221.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Borane tetrahydrofuran complex (15.00 mL, 15.00 mmol) was added to a stirred solution of (Z) and (E)-1-(4-chlorophenyl)-2-(1H-pyrazol-1-yl)ethanone O-methyl oxime (Intermediate 91) (0.749 g, 3 mmol) dissolved in THF (30 mL) at room temperature under argon. The resulting solution was stirred under reflux for 3 hours. The mixture was cooled in an ice/water bath and water (25 ml) was carefully added followed by 20% NaOH (25 ml). The resulting biphasic mixture was refluxed overnight with vigorous magnetic stirring and allowed to cool. Diethyl ether was added and the layers were separated. The organic layer was further extracted with diethyl ether dried over MgSO4, filtered and evaporated to give the crude product (741 mg, 55%). This was used directly in the following reaction.